Cas no 1849-18-9 (Phenol,2,4-bis(1-methylpropyl)-)
1849-18-9 structure
Product Name:Phenol,2,4-bis(1-methylpropyl)-
Phenol,2,4-bis(1-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,2,4-bis(1-methylpropyl)-
- 2,4-di(butan-2-yl)phenol
- 2,4-DI-SEC-BUTYLPHENOL
- 2,3-DIMETHYLCYCLOHEXANOL
- 2,4-bis(1-methylpropyl)-phenol
- 2,4-Di-sec-butylphenol1000µg
- 2,4-sec-butylphenol
- EINECS 217-434-3
- Opt.-inakt. 4-Hydroxy-1.3-di-sek.-butyl-benzol
- Phenol,2,4-bis(1-methylpropyl)
- Phenol,2,4-di-sec-butyl
- 2,4-di-sec-butyl-pheno
- Phenol, 2,4-di-sec-butyl-
- 2,4-Bis(1-methylpropyl)phenol
- FT-0741558
- 4-06-00-03491 (Beilstein Handbook Reference)
- NSC-163957
- Q27260426
- Phenol,4-bis(1-methylpropyl)-
- SCHEMBL487428
- CHEMBL27134
- DTXSID4029351
- Phenol, 2,4-bis(1-methylpropyl)-
- NS00082056
- 4S9NLO660D
- BRN 2091118
- 2,4-disec-butylphenol
- AKOS024285903
- 2,4-bis(1-methyl-propyl)-phenol
- JERZAOOJWPHIDG-UHFFFAOYSA-N
- NSC163957
- FT-0610722
- UNII-4S9NLO660D
- Phenol, bis(1-methylpropyl)-
- NSC 163957
- 1849-18-9
- Phenol,4-di-sec-butyl-
- 2,4-di-s-butylphenol
-
- Inchi: 1S/C14H22O/c1-5-10(3)12-7-8-14(15)13(9-12)11(4)6-2/h7-11,15H,5-6H2,1-4H3
- InChI Key: JERZAOOJWPHIDG-UHFFFAOYSA-N
- SMILES: OC1=CC=C(C=C1C(C)CC)C(C)CC
Computed Properties
- Exact Mass: 206.16700
- Monoisotopic Mass: 206.167065
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 4.9
Experimental Properties
- Density: 0.933
- Boiling Point: 280.9°Cat760mmHg
- Flash Point: 129.4°C
- PSA: 20.23000
- LogP: 4.41920
Phenol,2,4-bis(1-methylpropyl)- Customs Data
- HS CODE:2907199090
- Customs Data:
China Customs Code:
2907199090Overview:
2907199090 Other monophenols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2907199090 other monophenols VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
Phenol,2,4-bis(1-methylpropyl)- Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
1849-18-9 (Phenol,2,4-bis(1-methylpropyl)-) Related Products
- 120-95-6(2,4-bis(2-methylbutan-2-yl)phenol)
- 89-72-5(2-Sec-Butylphenol)
- 1596-13-0(2-Cyclohexyl-5-methylphenol)
- 112247-07-1(C-UNDECYLCALIX[4]RESORCINARENE MONOHYDRATE)
- 79-74-3(2,5-Di-tert-amylhydroquinone)
- 644-35-9(2-Propylphenol)
- 2078-54-8(Propofol)
- 903-19-5(2,5-Bis(2,4,4-trimethylpentan-2-yl)benzene-1,4-diol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk